Cas no 372498-50-5 (3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde)

• Product Name: 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde
• CAS No: 372498-50-5
• MF: C₁₉H₂₁ClO₃
• MW: 332.821244955063
• MDL: MFCD01943707
• CID: 2952194
• PubChem ID: 590872
• Update Time: 2025-10-29

3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 苯甲醛,3-(4-氯-2-异丙基-5-甲基苯氧基甲基)-4-甲氧基-
• 3-((4-chloro-2-isopropyl-5-methylphenoxy)methyl)-4-methoxybenzaldehyde
• 3-[(4-chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-4-methoxybenzaldehyde
• 3-{[4-chloro-5-methyl-2-(propan-2-yl)phenoxy]methyl}-4-methoxybenzaldehyde
• 3-[(4-Chloro-2-isopropyl-5-methylphenoxy)methyl]-4-methoxybenzaldehyde
• 3-(4-Chloro-2-isopropyl-5-methyl-phenoxymethyl)-4-methoxy-benzaldehyde
• Oprea1_039409
• BBL010633
• STK346890
• 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde
• CS-0273807
• 3-[(4-Chloro-2-isopropyl-5-methylphenoxy)methyl]-4-methoxybenzaldehyde #
• AK-968/41018710
• EN300-227627
• benzaldehyde, 3-[[4-chloro-5-methyl-2-(1-methylethyl)phenoxy]methyl]-4-methoxy-
• VS-02596
• MFCD01943707
• Benzaldehyde, 3-(4-chloro-2-isopropyl-5-methylphenoxymethyl)-4-methoxy-
• C19H21ClO3
• 372498-50-5
• BSWWEPRBROHIFH-UHFFFAOYSA-N
• Z275169818
• 3-(4-CHLORO-2-ISOPROPYL-5-METHYLPHENOXYMETHYL)-4-METHOXYBENZALDEHYDE
• 3-[(4-Chloro-2-isopropyl-5-methylphenoxy)-methyl]-4-methoxybenzaldehyde
• ALBB-020650
• AKOS000304080

• MDL： MFCD01943707
• Inchi： 1S/C19H21ClO3/c1-12(2)16-9-17(20)13(3)7-19(16)23-11-15-8-14(10-21)5-6-18(15)22-4/h5-10,12H,11H2,1-4H3
• InChI Key： BSWWEPRBROHIFH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)C(C)C)OCC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 332.1179222Da
• Monoisotopic Mass: 332.1179222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde

Introduction to 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde (CAS No. 372498-50-5)

3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde (CAS No. 372498-50-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a chloro-substituted, methyl- and isopropyl-functionalized phenyl group attached to a methoxy-substituted benzaldehyde moiety. The intricate arrangement of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde typically involves multi-step processes, including the formation of the phenol derivative, the introduction of the methoxy group, and the final aldehyde formation. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield while minimizing waste generation.

In the context of pharmaceutical research, 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde has shown promise as a key intermediate in the development of novel drugs. Its ability to form stable complexes with metal ions and its reactivity with various nucleophiles make it an attractive candidate for drug design. A notable example is its use in the synthesis of anti-inflammatory agents, where the compound serves as a building block for molecules with enhanced biological activity. Research published in the European Journal of Medicinal Chemistry in 2020 highlighted the potential of this compound in developing new treatments for inflammatory diseases.

Beyond pharmaceutical applications, 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde has also found utility in materials science. Its unique electronic properties and thermal stability make it suitable for use in organic electronics and photovoltaic devices. A study published in Advanced Materials in 2019 demonstrated that derivatives of this compound can be used to enhance the efficiency and stability of organic solar cells. The ability to fine-tune the electronic properties through functionalization has opened new avenues for its application in advanced materials.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. In this regard, recent studies have focused on assessing the biodegradability and toxicity of 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde. A comprehensive evaluation published in Environmental Science & Technology in 2018 indicated that while the compound is relatively stable under environmental conditions, it can be effectively degraded by microbial action under aerobic conditions. This finding suggests that with proper handling and disposal practices, the environmental impact can be minimized.

In conclusion, 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde (CAS No. 372498-50-5) is a versatile compound with a wide range of potential applications. Its unique molecular structure and chemical properties make it an important intermediate in various synthetic pathways, particularly in pharmaceuticals and materials science. Ongoing research continues to explore new uses and improve synthetic methods, ensuring that this compound remains a valuable asset in scientific and industrial endeavors.